Cas no 1932313-36-4 ((1R,2R)-2-ethynylcyclopropane-1-carboxylic acid)

• Product Name: (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid
• CAS No: 1932313-36-4
• MF: C₆H₆O₂
• MW: 110.110641956329
• MDL: MFCD22373324
• CID: 5182357
• PubChem ID: 12544681
• Update Time: 2025-06-08

(1R,2R)-2-ethynylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-ethynyl-, (1R,2R)-
• (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid

• MDL： MFCD22373324
• Inchi： 1S/C6H6O2/c1-2-4-3-5(4)6(7)8/h1,4-5H,3H2,(H,7,8)/t4-,5-/m1/s1
• InChI Key： WAOURCILMTVHBE-RFZPGFLSSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C#C

Computed Properties

• Exact Mass: 110.036779430g/mol
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid

Introduction to (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid (CAS No. 1932313-36-4)

(1R,2R)-2-ethynylcyclopropane-1-carboxylic acid (CAS No. 1932313-36-4) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound features a cyclopropane ring with an ethynyl group and a carboxylic acid functional group, making it a versatile building block for various synthetic applications.

The molecular structure of (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid is characterized by its chiral centers at the 1 and 2 positions of the cyclopropane ring. The presence of these chiral centers imparts enantiomeric purity to the compound, which is crucial for its use in asymmetric synthesis and the development of chiral catalysts. The ethynyl group provides a reactive site for further functionalization, while the carboxylic acid group offers opportunities for esterification, amidation, and other derivatization reactions.

Recent research has highlighted the potential of (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid in various applications. In medicinal chemistry, this compound has been explored as a precursor for the synthesis of bioactive molecules and pharmaceuticals. Its unique structure allows for the creation of complex molecular architectures that can interact with biological targets in specific and selective ways. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties.

In materials science, (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid has been utilized in the development of advanced functional materials. The ethynyl group can participate in click chemistry reactions, enabling the formation of robust and well-defined polymers with tailored properties. These polymers have found applications in areas such as drug delivery systems, sensors, and coatings.

The synthetic accessibility of (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid has also been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound with high enantiomeric purity. One notable method involves the asymmetric catalytic cyclization of propargylic alcohols using chiral catalysts. This approach not only simplifies the synthetic process but also ensures high yields and excellent enantioselectivity.

The physical and chemical properties of (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid are well-documented in the literature. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of hydrophobic groups.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid. The NMR spectrum reveals distinct signals corresponding to the protons on the cyclopropane ring and the ethynyl group. The MS data confirms the molecular weight and provides insights into fragmentation patterns that can be useful for structural elucidation.

In addition to its synthetic utility, (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid has been studied for its potential biological activities. Preliminary in vitro assays have shown that certain derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. These findings suggest that further exploration could lead to the development of novel therapeutic agents for treating inflammatory diseases.

The environmental impact of (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid is another area of interest. Researchers are investigating sustainable synthesis methods that minimize waste generation and energy consumption. Green chemistry principles are being applied to develop more environmentally friendly processes for producing this compound on a larger scale.

In conclusion, (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid (CAS No. 1932313-36-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.